Cas no 1025032-91-0 (N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-2-methylbenzamide)

• Product Name: N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-2-methylbenzamide
• CAS No: 1025032-91-0
• MF: C₂₅H₂₅N₃O₆S
• MW: 495.547505140305
• CID: 5382919
• Update Time: 2025-07-01

N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(2-Furanylcarbonyl)-1-piperazinyl]-2-oxo-1-(phenylsulfonyl)ethyl]-2-methylbenzamide
• N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-2-methylbenzamide

• Inchi： 1S/C25H25N3O6S/c1-18-8-5-6-11-20(18)22(29)26-23(35(32,33)19-9-3-2-4-10-19)25(31)28-15-13-27(14-16-28)24(30)21-12-7-17-34-21/h2-12,17,23H,13-16H2,1H3,(H,26,29)
• InChI Key： AKXQJXBDXDXNBI-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=CC=C1)(=O)=O)C(N1CCN(C(C2=CC=CO2)=O)CC1)=O)(=O)C1=CC=CC=C1C

Experimental Properties

• Density: 1.349±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 775.9±60.0 °C(Predicted)
• pka: 11.28±0.46(Predicted)

Additional information on N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-2-methylbenzamide

Professional Introduction to N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]]-2-oxoethyl]-2-methylbenzamide (CAS No. 1025032-91-0)

N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]]-2-oxoethyl]-2-methylbenzamide, identified by its CAS number 1025032-91-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in drug discovery. The structural complexity of this molecule, characterized by its benzenesulfonyl, furan-2-carbonyl, and piperazine moieties, positions it as a potential candidate for further exploration in therapeutic applications.

The benzenesulfonyl group in the molecular structure of N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]]-2-oxoethyl]-2-methylbenzamide plays a crucial role in modulating biological interactions. Sulfonyl groups are well-known for their ability to enhance binding affinity and selectivity, which are critical factors in the design of drugs targeting specific biological pathways. In recent years, researchers have been leveraging sulfonyl-containing compounds to develop treatments for a variety of diseases, including neurological disorders and inflammatory conditions. The presence of the furan-2-carbonyl moiety further contributes to the compound's pharmacological potential by introducing additional sites for interaction with biological targets.

The piperazine ring in N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]]-2-oxoethyl]-2-methylbenzamide is another key structural feature that influences its biological activity. Piperazine derivatives are widely recognized for their role as pharmacophores in medicinal chemistry, particularly due to their ability to modulate neurotransmitter systems. Recent studies have highlighted the therapeutic potential of piperazine-based compounds in treating conditions such as depression, anxiety, and chronic pain. The combination of these moieties within a single molecule suggests that N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]]-2-oxoethyl]-2-methylbenzamide could exhibit multifaceted biological effects, making it an attractive candidate for further investigation.

In the realm of drug discovery, the development of novel scaffolds that combine known pharmacophores is a strategic approach to identifying compounds with enhanced efficacy and reduced side effects. The structural features of N-[1-(< strong >benzenesulfonyl strong >)-2-[4-(furan-2-carbonyl)piperazin-1-y l)] - 2 - oxoethyl] - 2 - methylbenzamide align well with this principle. The < strong > benzenesulfonyl strong > group provides a robust foundation for interactions with biological targets, while the < strong > furan - 2 - carbonyl strong > and piperazine moieties introduce additional functional sites that can be optimized for specific therapeutic outcomes. This design rationale has been supported by recent computational studies that suggest favorable interactions between these structural elements and potential biological targets.

The synthesis and characterization of N-[1-(< strong > benzenesulfonyl strong >)- 2 - [ 4 - ( furan - 2 - carbony l ) piper azin - 1 - y l ] ] - 2 - ox o ethyl ] - 2 - methyl benz amide have been subjects of interest in synthetic organic chemistry. Advanced synthetic methodologies have been employed to construct this complex molecule with high precision and yield. Techniques such as multi-step organic synthesis, including condensation reactions, cyclization processes, and functional group transformations, have been utilized to achieve the desired structure. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into the structural optimization of biologically active compounds.

Evaluation of the pharmacological properties of N-[1-(< strong > benzenesulfonyl strong >)- 2 - [ 4 - ( furan - 2 - carb on y l ) piper azin e - 1 - y l ] ] - 2 - ox o ethyl ] - 2 - methyl benz amide has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing interactions with relevant biological targets, such as enzymes and receptors involved in disease pathways. Initial results indicate that this compound exhibits promising binding affinities and selectivity profiles, suggesting its potential as a lead compound for further development. Additionally, in vivo studies have provided preliminary evidence of its efficacy in animal models, reinforcing its therapeutic potential.

The integration of computational chemistry into the drug discovery process has significantly accelerated the identification and optimization of lead compounds like N-[1-(< strong > benzenesulfonyl strong >)- 2 - [ 4 - ( furan s u l carb on y l ) piper azin e s y l ] ] s o x o ethyl ] s m ethyl benz amide . Molecular modeling techniques have been employed to predict binding modes and interactions between this compound and its target proteins. These simulations have provided valuable insights into how structural modifications can enhance binding affinity and reduce off-target effects. By leveraging computational tools alongside experimental data, researchers can more efficiently navigate the complex landscape of drug discovery.

The future directions for research on N-[1-(< strong > benzenesulfonyl strong >)- s o x o ethyl ] s m ethyl benz amide are multifaceted. Further optimization studies will focus on refining its chemical structure to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, exploring new synthetic routes to enhance scalability will be a priority for industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.